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Compound of Interest

Compound Name: Glycerol-13C3,d8

Cat. No.: B12059934

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the stability and recommended storage

conditions for Glycerol-13C3,d8. It includes a summary of stability data, detailed experimental

protocols for stability assessment, and visualizations of relevant metabolic pathways and

experimental workflows.

Introduction
Glycerol-13C3,d8 is a stable, isotopically labeled form of glycerol that serves as a crucial

tracer in metabolic research and as an internal standard in mass spectrometry-based

applications. Its utility in studying metabolic flux, particularly in pathways such as

gluconeogenesis, glycolysis, and the pentose phosphate pathway, makes understanding its

stability and proper storage paramount to ensure data integrity and experimental reproducibility.

This guide outlines the key considerations for maintaining the chemical and isotopic purity of

Glycerol-13C3,d8.

Stability and Storage Conditions
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Based on information from various suppliers, Glycerol-13C3,d8 is a stable compound when

stored under appropriate conditions. The primary recommendations are to store the neat

compound at room temperature, protected from light and moisture.[1][2]

General Stability Profile
Neat glycerol is known to be chemically stable with a long shelf life, often lasting for many

years if stored in a sealed container to prevent moisture absorption.[3][4] While specific long-

term quantitative stability data for Glycerol-13C3,d8 is not extensively published, its stability is

expected to be comparable to that of unlabeled glycerol. The carbon-13 and deuterium labels

are stable isotopes and are not expected to undergo exchange under normal storage

conditions.

Potential Degradation Pathways
The primary degradation pathways for glycerol under improper storage or handling conditions

include:

Oxidation: Exposure to air and light, especially at elevated temperatures, can lead to the

oxidation of glycerol.[5] This can result in the formation of various byproducts, including

glyceraldehyde, dihydroxyacetone, and eventually acids such as glyceric acid.

Hygroscopicity: Glycerol is highly hygroscopic and will readily absorb moisture from the

atmosphere. This can dilute the compound and potentially facilitate microbial growth if not

stored in a tightly sealed container.

Thermal Decomposition: At high temperatures (above 200°C), glycerol can decompose to

form acrolein, a toxic and irritant compound. However, this is not a concern under

recommended storage conditions.

Quantitative Stability Data
The following table represents a typical stability testing schedule and acceptance criteria for a

neat, isotopically labeled compound like Glycerol-13C3,d8. The data presented here is

illustrative and based on general stability principles for such compounds, as specific long-term

stability studies for Glycerol-13C3,d8 are not publicly available.
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Table 1: Illustrative Long-Term Stability Data for Glycerol-13C3,d8 Stored at 25°C / 60% RH

Test Parameter
Acceptance
Criteria

Time Point 0
Time Point 12
Months

Time Point 24
Months

Appearance
Clear, colorless

liquid
Conforms Conforms Conforms

Chemical Purity

(by GC-FID)
≥ 99.0% 99.8% 99.7% 99.6%

Isotopic Purity

(by MS)

≥ 98% ¹³C, ≥

98% D

99.2% ¹³C,

98.5% D

99.1% ¹³C,

98.4% D

99.1% ¹³C,

98.5% D

Water Content

(by Karl Fischer)
≤ 0.5% 0.1% 0.2% 0.3%

Related

Substances (by

GC-MS)

Individual

impurity ≤ 0.1%
< 0.05% < 0.05% 0.06%

Experimental Protocols
The following are detailed methodologies for key experiments to assess the stability of

Glycerol-13C3,d8.

Protocol for Determination of Chemical Purity by Gas
Chromatography (GC)

Objective: To quantify the chemical purity of Glycerol-13C3,d8 and detect any degradation

products.

Instrumentation: Gas chromatograph with a Flame Ionization Detector (GC-FID).

Column: DB-WAX or equivalent polar capillary column (e.g., 30 m x 0.25 mm ID, 0.25 µm

film thickness).

Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).
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Injector Temperature: 250°C.

Oven Temperature Program:

Initial temperature: 100°C, hold for 2 minutes.

Ramp: 10°C/min to 240°C.

Hold: 5 minutes at 240°C.

Detector Temperature: 260°C.

Sample Preparation:

Prepare a stock solution of Glycerol-13C3,d8 in methanol at a concentration of

approximately 1 mg/mL.

Create a series of calibration standards from a certified reference standard of glycerol.

Procedure:

Inject 1 µL of each standard and sample solution into the GC.

Integrate the peak area of the glycerol peak.

Calculate the purity of the sample by comparing its peak area to the calibration curve.

Protocol for Determination of Isotopic Purity by Mass
Spectrometry (MS)

Objective: To confirm the isotopic enrichment of ¹³C and deuterium in Glycerol-13C3,d8.

Instrumentation: Gas chromatograph coupled to a Mass Spectrometer (GC-MS).

GC Conditions: As described in Protocol 4.1.

MS Conditions:

Ionization Mode: Electron Ionization (EI) at 70 eV.
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Scan Range: m/z 30-150.

Procedure:

Inject a prepared sample of Glycerol-13C3,d8 into the GC-MS.

Acquire the mass spectrum of the glycerol peak.

Analyze the mass spectrum to determine the relative abundance of the molecular ion and

its isotopologues to calculate the isotopic enrichment.
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Click to download full resolution via product page

Caption: Workflow for assessing the stability of Glycerol-13C3,d8.
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Caption: Simplified metabolic pathways traced by Glycerol-13C3.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry.
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